Cas no 2228333-68-2 (1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine)

• Product Name: 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine
• CAS No: 2228333-68-2
• MF: C₁₂H₁₃F₆N
• MW: 285.228744268417
• CID: 6378964
• PubChem ID: 87282512
• Update Time: 2025-11-06

1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine
• 2228333-68-2
• SCHEMBL1720495
• EN300-1943107
• 2-(3,5-bis-trifluoromethyl-phenyl)-1,1-dimethyl-ethylamine
• 1-[3,5-bis(trifluoromethyl)phenyl]-2-methylpropan-2-amine

• Inchi： 1S/C12H13F6N/c1-10(2,19)6-7-3-8(11(13,14)15)5-9(4-7)12(16,17)18/h3-5H,6,19H2,1-2H3
• InChI Key： KXQMNRKRRCZWEG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C=1)CC(C)(C)N)(F)F

Computed Properties

• Exact Mass: 285.09521839g/mol
• Monoisotopic Mass: 285.09521839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine

Introduction to 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS No. 2228333-68-2)

1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine, identified by its CAS number 2228333-68-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound features a unique structural motif comprising a phenyl ring substituted with two trifluoromethyl groups at the 3 and 5 positions, coupled with a secondary amine functionality linked to a 2-methylpropan-2-amine side chain. Such a molecular architecture imparts distinct electronic and steric properties, making it a valuable building block for the synthesis of advanced materials and bioactive molecules.

The trifluoromethyl groups are particularly noteworthy due to their profound influence on the chemical behavior of the molecule. These electron-withdrawing moieties enhance the lipophilicity and metabolic stability of derivatives, which is a critical factor in drug design. The presence of multiple trifluoromethyl substituents further amplifies these effects, potentially leading to improved pharmacokinetic profiles. This characteristic has positioned 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds with enhanced binding affinities and selectivity for biological targets. The rigid aromatic core of 1-3,5-bis(trifluoromethyl)phenyl provides an excellent scaffold for designing molecules that interact with proteins or enzymes. For instance, studies have demonstrated that trifluoromethylated aromatic compounds exhibit improved binding to certain enzyme active sites due to their ability to stabilize transition states through halogen bonding or π-stacking interactions. The secondary amine group in this compound also offers opportunities for further functionalization, enabling the synthesis of peptidomimetics or kinase inhibitors.

One of the most compelling aspects of 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine is its potential application in the development of agrochemicals. The combination of lipophilicity and metabolic stability conferred by the trifluoromethyl groups makes it an attractive component for designing herbicides or fungicides with prolonged environmental persistence and reduced degradation rates. Current research in this area is focused on identifying derivatives that exhibit high efficacy against resistant plant pathogens while maintaining low toxicity to non-target organisms.

The synthesis of 1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine presents unique challenges due to the sensitivity of the trifluoromethylated aromatic ring. Traditional synthetic routes often require careful control of reaction conditions to prevent unwanted side reactions such as dehalogenation or rearrangement. However, advances in catalytic methods have made it possible to access such compounds with high yields and purity. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce trifluoromethyl groups at specific positions on the aromatic ring with remarkable precision.

Recent computational studies have shed light on the electronic properties of 1-3,5-bis(trifluoromethyl)phenyl derivatives, revealing that these compounds exhibit significant π-conjugation across the aromatic system. This conjugation enhances their ability to participate in electronic interactions with biological targets, making them suitable candidates for use as photoreactive probes or fluorescent dyes. Additionally, theoretical modeling has predicted that certain derivatives may exhibit nonlinear optical properties, which could be exploited in advanced optical devices.

The pharmaceutical industry has also explored the potential of 1-3,5-bis(trifluoromethyl)phenyl motifs in drug discovery. Several clinical candidates currently under investigation contain similar structural elements and have shown promise in early-phase trials. These include inhibitors targeting protein kinases involved in cancer metabolism and modulators of ion channels implicated in neurological disorders. The success of these early-stage compounds underscores the importance of 1-3,5-bis(trifluoromethyl)phenyl scaffolds in modern drug design.

In conclusion,1-3,5-bis(trifluoromethyl)phenyl-2-methylpropan-2-amine (CAS No. 2228333-68-2) represents a versatile and highly functional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules or advanced materials. As research continues to uncover new applications for this compound and its derivatives,1-(CAS No.) will undoubtedly remain at the forefront of innovation in chemical biology and materials science.